In recent years, there has been a significant demand for shape memory materials due to their smart characteristics. NiMnGa has special interest because of its magnetic shape memory features which can be used in actuators, sensors, dampers, and energy harvesting. The production of NiMnGa has a substantial cost resulting in usage of a shape memory polymer composite with the alloy which brings advantages such as size, and shape structure. For this purpose, a new multifunctional smart material was studied by combining Poly lactic acid (PLA)/Poly ethylene glycol (PEG) blend obtained with Ni49.5Mn29.5Ga21 (in % atomic). Different ratios of the alloy were doped into the blend to investigate the effect of the alloy on the characteristic features of the composite. Physicochemical properties of NiMnGa enriched composites were analyzed by attenuated total reflectance infrared spectroscopy (ATR-IR), differential scanning calorimetry (DSC), thermogravimetric analysis (TGA), X-ray diffraction (XRD), scanning electron microscopy (SEM), and vibrating sample magnetometer (VSM). From DSC analysis it is concluded that the magnetically enhanced PLA/PEG films with the alloy had two important phase transformations. Although NiMnGa shape memory alloy did not affect the initial decomposition temperature (Ti) of the PLA/PEG blend much, the residue ratio increased with increasing alloy content. The characteristic XRD signal of the alloy becomes observable with the increasing amount of NiMnGa in the composite. In addition, the diamagnetic PLA/PEG blend gained magnetic properties with addition of the alloy. It is also observed that NiMnGa had a positive effect on the shape memory feature of the polymer blend.

Due to their superior thermo-mechanical properties and excellent functional performance, polymer composites have been frequently utilized in several fields. In response to the global demand for reducing carbon footprints and replacing petroleum-derived raw materials, designing eco-friendly & sustainable composite materials from natural resources has received great attention in composite manufacturing. In the process of innovative methods & materials development, natural fibres have emerged as promising alternatives to synthetic fibres. Synthesis of polymer composites that have been made up of bio-based polymer matrix and natural fibre-reinforcement is the current research interest to extinguish the usage of petroleum-derived raw materials and reduce greenhouse gas emissions. This article reviews the contributions of natural fibre-reinforced vegetable oil-derived polyurethane composites and highlights the effect of the chemical treatment of fibre on composite properties. This review concludes that the properties of natural fibre-reinforced vegetable oil-derived polyurethane composites are comparable to synthetic fibre-reinforced composites.

Cell migration determines the complete development of mammalian tissue and other pathological phenomena. To investigate the effect of chemical stimuli on such behavior, cells are triggered to translate by the concentration gradient of different molecules on 2D substrates in vitro. But to date unfortunately the polymeric scaffolds for cell migration in 3D environment with chemical stimuli have not been proposed and developed yet. Herein, a novel 3D composite scaffold with an internal chemical boundary is fabricated by electrospinning and mask-assisted electrospray so that the deposition of PBG-N3 particles is confined at specific area initially. The chemical boundary is subsequently formed after selective surface modification of the particles via click reaction. Using a fluorescent alkyne, the boundary of modified regions is clearly observed by fluorescence microscope. This innovative bio-material has the potential to serve as a promising scaffold for investigating the effect of chemical stimuli on cell migration and growth in 3D environment and further on to the application in tissue engineering.

Environmentally friendly crosslinked carboxymethyl cellulose-based hybrid hydrogels (CCMC/OMMT) were prepared from a grafting of 2-acrylamide-2-methylpropane sulfonic acid (AMPS) onto CCMC and reinforced with Organo-Montmorillonite (OMMT) in this study as efficient adsorbents for methylene blue (MB). FTIR, SEM, XRD, EDS, XPS, and TGA techniques have been employed to investigate the composition and shape of the setup hydrogels. The MB adsorption ability of CCMC/OMMT was investigated concerning the initial MB concentration, pH, interaction time, and temperature. The capacity of CCMC/OMMT to adsorb on MB was 490.5 mg/g at 313.15 K and pH 7.0. Furthermore, the adsorption kinetics and isotherm were accurately predicted using the pseudo-second-order dynamic theory and Langmuir isotherm theory. The estimated thermal parameters ΔG0, ΔH0, and ΔS0 suggested that the molecules of MB binding on the CCMC/OMMT were spontaneous and endothermic. The procedures of sorption were facilitated by electrostatic attraction and hydrogen-bonding interaction. Additionally, all manufactured hydrogels were reusable for MB removal. As a result, CCMC/OMMT can be used as environmentally safe, productive, and washable stuff for MB in sewage treatment.

Polyaniline derivatives were synthesized, characterized and evaluated for their antibacterial activities. By chemical oxidative polymerization, N-substituted polyaniline derivatives containing alkyl and alkenyl fragments in the main chain were obtained. NMR, UV-Vis, FT-IR were used to characterize the chemical structures of the polymers. SEM images revealed the different shapes and surface morphology of the polymers. In addition, the multi-step thermal degradation behavior of the polymers and the higher stability of the N-alkenyl PANIs compared to the N-alkyl PANIs were observed from the TGA plots. These polymers were used as antimicrobial agents against both gram-positive (Bacillus subtilis) and gram-negative (Pseudomonas aureofaciens) bacteria. For both gram-positive and gram-negative test strains, the highest antibacterial activity was observed for N-allyl-PANI and N-cyclohexenyl-PANI. The diameter of the inhibition zone was obtained within the range for Bacillus subtilis up to 23 mm and 24 mm, and for Pseudomonas aureofaciens up to 36 mm and 28 mm, respectively. Therefore, these polymers could be potential candidates for biomedical applications.

Herein we report about 75% acid recovery from bentonite mine effluents by diffusion dialysis (DD) using facile one-pot synthesized PVDF-co-HFP based anion exchange membrane. The trade-off between the hydrophilicity and hydrophobicity of the membrane was maintained by optimizing ratio between PVDF-co-HFP and 2,4,6 tris-(dimethylaminomethyl) phenol (TDP) to achieve desirable water content, ion selectivity, and ion diffusivity. The membrane with highest TDP/PVDF-co-HFP wt. ratio i.e., membrane M-5 had the highest ion exchange capacity and water uptake of 1.05 meq/g and 35.4 %, respectively, along with good mechanical and thermal stability. DD experiments were performed in a batch mode for inorganic acids, simulated feed, and industrial effluent (~8M acid concentration) obtained from a local bentonite mine. An acid recovery of 35% was obtained for HCl, which was the highest as compared to HNO3 and H2SO4 of the same concentration for M-5 membrane. The acid recovery for the simulated feed was 32%, with proton dialysis coefficient of 20 × 10-3 m/h, iron dialysis coefficient of 41 × 10-5 m/h and separation factor of 48 units, respectively. The membrane was stable in the effluent containing ~8M total acid concentration and ~6-7% total iron content, evident from the ~55h DD experiment that resulted in 75% acid recovery by changing the permeate four times, indicating its best suitability in acid recovery from industrial effluents.

In recently years, polyol prepared from biobased renewable resources has attracted researchers' attention to synthesize green environmental polyurethane. Among numerous polyols, poly (trimethylene ether glycol) (PO3G) is used to prepare polyurethane due to outstanding performances. This paper aims to prepare photosensitive polyurethane acrylate based on 100% renewable PO3G with low viscosity, great flexibility and fast curing speed. The physical and thermal properties of materials were characterized by FTIR, ATR, DSC and DMA. The mechanical properties were measured emphatically. All the results suggest the prepared PO3G-based resins exhibit excellent strength and flexibility with low viscosity. On the other hand, the blocking agent with dynamic covalent bond was introduced to ensure the low viscosity of resins under UV curing. With the break of blocking agent, the isocyanate group could be fully released and carry out chain extension with amine during secondary curing to form polyurethane network and comprehensive performance of resins. Furthermore, the prepared materials have significant advantage and show good application potential in UV-curing 3D printing.

Modifying natural rubber latex (NRL) and blending it with NRL can improve NRL performance and expand application fields. The performance of co-blended latex will change due to changes in non-rubber components during storage. Therefore, it is important to study the change of properties during the storage of co-blended latexes. In this paper, 30% methyl methacrylate grafted natural rubber (MG30) was synthesized by cumene hydroperoxide/ tetraethylenepentamine (CHPO/TEPA) initiating system, MG30 and NRL were mixed in different proportions to study the morphology and physical and mechanical properties, and the colloidal properties and emulsion properties of co-blended latexes were studied during storage. The results showed that the mechanical stability of NRL and co-blended latexes were high and the viscosity gradually increased during storage. The study of the vulcanization characteristics of the co-blended latexes films and the physical and mechanical properties of the vulcanized latex films showed that the vulcanization time of the co-blended films increased and the torque value increased in comparison to NRL. With the increase of MG30 content, the tensile strength and tear strength of the co-blended latexes vulcanized films showed a trend of increasing and then decreasing, and the co-blended film with 10% MG30 showed the best mechanical properties.

As environmentally friendly materials, cellulose cryogels are good choices due to their biodegradability and ease of use. However, the most crucial issue concerning cellulose cryogels is their weakness in terms of mechanical properties. In this study, two types of Polyamide-Epichlorohydrine resins, named PAE1 and PAE2, and Polyamide-Glutaraldehide-Epichlorohydrine resin (PGE) were synthesized; they were utilized to reinforce cellulose nanofiber gel (CNFG), and this was followed by the freeze-drying process. The density and porosity of the cryogels were improved and evaluated using mathematical equations. The mechanical behavior of the fabricated specimens was examined to obtain the optimized values of processing time and temperature, as well as the resin weight fraction, which yielded the improvement of compressive modulus, yield strength, and the stress at 60% strain (S60) to 2 (MPa), 50 (kPa), and 1.8 (MPa) respectively. Also, attenuated total reflection (ATR) analysis was conducted to study the effect of resins on the cross-linking of cellulose nanofibers (CNF)s; further, nitrogen adsorption–desorption analysis was performed to investigate the specific surface area and mesopore diameter distribution of cryogels using Brunauer–Emmett–Teller (BET) and Barrett-Joyner-Halenda (BJH) methods, respectively.

Intelligent polymers responsive to the environment have aroused widespread interest in many applications of materials and interfaces. However, sensitive control of the oil-water interface remains a major challenge, using reversible self-assembly of macromolecules induced by external stimuli. Here, we synthesized a new amphiphilic triblock copolymer responsive to pH and UV light via reversible addition–fragmentation chain transfer (RAFT) aqueous polymerization. Poly(methacrylic acid) (PMAA) acts as the hydrophilic block; poly(N, N-dimethyl aminoethyl methacrylate) (PDMAEMA) and poly(methacrylamide azobenzene) (PMAAAB) are the hydrophobic blocks with responsiveness. The as-synthesized polymer was measured regarding UV–vis transmittance and contact angle to verify the tunable amphiphilicity and wettability by the double stimulation. The newly developed dual-responsive polymer was applied for oil/water separation and controlled dye release, where methylene red (MR) was chosen as the representative adsorbate. With the synergic stimulation of pH and UV light, efficient separation for oil-in-water emulsions (separation efficiency: 66.8% in 15 min) and excellent desorption for adsorbed dyes (desorption efficiency: 93.8% in 15 min) are achieved.